Cas no 1357477-99-6 (2-(3-Methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)-2-sulfopropanoic acid)

• Product Name: 2-(3-Methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)-2-sulfopropanoic acid
• CAS No: 1357477-99-6
• MF: C₁₃H₁₄N₂O₆S
• MW: 326.325062274933
• CID: 854468
• Update Time: 2026-04-29

2-(3-Methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)-2-sulfopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)-2-sulfopropanoic acid
• 4-(1-Sulfo-1-carboxylethyl) Edaravone
• 4-(1-Sulfo-1-carboxylethyl) Edaravone Discontinued
• 2-(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)-2-sulfopropanoic acid

• Inchi： InChI=1S/C13H14N2O6S/c1-8-10(13(2,12(17)18)22(19,20)21)11(16)15(14-8)9-6-4-3-5-7-9/h3-7,10H,1-2H3,(H,17,18)(H,19,20,21)
• InChI Key： QPTXNUZKOOCRLD-UHFFFAOYSA-N
• SMILES： CC1=NN(C2=CC=CC=C2)C(=O)C1C(C)(C(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 326.05700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.5 g/l) (25 º C),
• PSA: 132.72000
• LogP: 1.33780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones